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Compound of Interest

Compound Name: Leminoprazole
CAS No.: 177541-01-4
Cat. No.: B10782288
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and mechanism of action of lansoprazole, a widely used proton
pump inhibitor. The information is intended for researchers, scientists, and professionals
involved in drug development and pharmaceutical sciences.

Chemical Structure and Identity

Lansoprazole is a substituted benzimidazole derivative that effectively suppresses gastric acid
secretion. Its chemical identity is well-established, providing a foundation for its targeted
pharmacological activity.

The IUPAC name for lansoprazole is 2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-
yllmethanesulfinyl}-1H-benzimidazole. It is a racemic mixture of (R)- and (S)-enantiomers.

Table 1: Chemical Identity of Lansoprazole
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Identifier

Value

IUPAC Name

2-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-

ylmethanesulfinyl}-1H-benzimidazole

Molecular Formula C16H14F3N3025[1]
Molecular Weight 369.36 g/mol [2][3]
CAS Number 103577-45-3[2]

Below is a 2D representation of the chemical structure of lansoprazole.

w.Lansoprazole Chemical Structure

Physicochemical Properties

The physicochemical properties of lansoprazole are critical to its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation development.

Table 2: Physicochemical Properties of Lansoprazole

Property Value
Melting Point Approximately 166°C (with decomposition)[4]
pKa Pyridine N: ~4.0, Benzimidazole N-H: ~9.0
Freely soluble in dimethylformamide; soluble in
methanol; sparingly soluble in ethanol; slightly
Solubility soluble in ethyl acetate, dichloromethane, and
acetonitrile; very slightly soluble in ether; and
practically insoluble in hexane and water.[4]
LogP 2.4
White to brownish-white odorless crystalline
Appearance

powder[4]

Table 3: Stability of Lansoprazole in Aqueous Solution
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pH Half-life at 25°C
5.0 Approximately 0.5 hours[4]
7.0 Approximately 18 hours[4]

The stability of lansoprazole is highly dependent on pH, degrading rapidly in acidic conditions
and exhibiting greater stability in neutral to alkaline environments. This pH-dependent stability
is a key consideration in the design of its oral dosage forms, which are typically enteric-coated
to protect the drug from the acidic environment of the stomach.

Mechanism of Action: Proton Pump Inhibition

Lansoprazole is a prodrug that exerts its acid-suppressing effects by irreversibly inhibiting the
gastric H*/K*-ATPase (proton pump) in parietal cells.[5] The following diagram illustrates the
signaling pathway of its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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